Cas no 2287274-46-6 ((9H-Fluoren-9-yl)methyl ((3-methoxyazetidin-3-yl)methyl)carbamate)

• Product Name: (9H-Fluoren-9-yl)methyl ((3-methoxyazetidin-3-yl)methyl)carbamate
• CAS No: 2287274-46-6
• MF: C₂₀H₂₂N₂O₃
• MW: 338.400285243988
• CID: 5715663
• PubChem ID: 138454059
• Update Time: 2025-10-29

(9H-Fluoren-9-yl)methyl ((3-methoxyazetidin-3-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2287274-46-6
• (9H-Fluoren-9-yl)methyl ((3-methoxyazetidin-3-yl)methyl)carbamate
• (9H-Fluoren-9-yl)methyl((3-methoxyazetidin-3-yl)methyl)carbamate
• (9H-fluoren-9-yl)methyl N-[(3-methoxyazetidin-3-yl)methyl]carbamate
• EN300-6748773
• Carbamic acid, N-[(3-methoxy-3-azetidinyl)methyl]-, 9H-fluoren-9-ylmethyl ester

• Inchi： 1S/C20H22N2O3/c1-24-20(11-21-12-20)13-22-19(23)25-10-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18,21H,10-13H2,1H3,(H,22,23)
• InChI Key： LHGZVAZIWKZRCI-UHFFFAOYSA-N
• SMILES： O(C)C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CNC1

Computed Properties

• Exact Mass: 338.16304257g/mol
• Monoisotopic Mass: 338.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 521.0±40.0 °C(Predicted)
• pka: 11.99±0.46(Predicted)

Additional information on (9H-Fluoren-9-yl)methyl ((3-methoxyazetidin-3-yl)methyl)carbamate

Comprehensive Analysis of (9H-Fluoren-9-yl)methyl ((3-methoxyazetidin-3-yl)methyl)carbamate (CAS No. 2287274-46-6)

The compound (9H-Fluoren-9-yl)methyl ((3-methoxyazetidin-3-yl)methyl)carbamate, identified by its CAS No. 2287274-46-6, is a specialized chemical entity gaining attention in pharmaceutical and organic synthesis research. This molecule features a unique combination of a fluorenylmethyl (Fmoc) protecting group and a 3-methoxyazetidine moiety, making it a valuable intermediate in peptide synthesis and drug discovery. Its structural complexity and functional versatility have positioned it as a subject of interest for researchers exploring novel bioconjugation techniques and prodrug development.

In recent years, the demand for Fmoc-protected compounds like (9H-Fluoren-9-yl)methyl ((3-methoxyazetidin-3-yl)methyl)carbamate has surged due to their role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely preferred over other protecting groups because of its stability under basic conditions and ease of removal under mild acidic conditions. This compound’s 3-methoxyazetidine component further enhances its utility, as azetidine rings are increasingly recognized for their conformational rigidity and bioactivity in medicinal chemistry. Researchers are particularly interested in how this moiety can improve drug bioavailability and target specificity.

The synthesis and application of CAS No. 2287274-46-6 align with current trends in green chemistry and sustainable synthesis. With growing environmental concerns, scientists are exploring eco-friendly protocols for producing such intermediates, including catalyst-free reactions and solvent-free conditions. This compound’s potential in biocompatible materials and nanotechnology applications has also sparked interest, particularly in the development of smart drug delivery systems.

From a commercial perspective, (9H-Fluoren-9-yl)methyl ((3-methoxyazetidin-3-yl)methyl)carbamate is often searched alongside terms like "Fmoc-azetidine derivatives", "peptide coupling reagents", and "building blocks for drug discovery". Its relevance to COVID-19 research (e.g., antiviral peptide design) and cancer therapeutics has further amplified its visibility in scientific databases. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring purity and consistency for research use.

Future directions for CAS No. 2287274-46-6 may include explorations in click chemistry and bioorthogonal reactions, where its azetidine ring could serve as a reactive handle. As the pharmaceutical industry shifts toward personalized medicine, the demand for tailored intermediates like this compound is expected to grow. Its compatibility with automated synthesis platforms also makes it a candidate for high-throughput screening workflows.

In summary, (9H-Fluoren-9-yl)methyl ((3-methoxyazetidin-3-yl)methyl)carbamate represents a convergence of innovation in organic chemistry and biomedical applications. Its dual functionality—combining protective-group chemistry with bioactive heterocycles—ensures its continued relevance in cutting-edge research. For laboratories seeking reliable Fmoc-azetidine hybrids or carbamate-based scaffolds, this compound offers a compelling solution backed by rigorous scientific validation.